Cas no 101080-49-3 (1H-Imidazole-4-carboxamide,5-amino-N,1-dimethyl-)

• Product Name: 1H-Imidazole-4-carboxamide,5-amino-N,1-dimethyl-
• CAS No: 101080-49-3
• MF: C₆H₁₀N₄O
• MW: 154.169800281525
• CID: 124471
• PubChem ID: 121226521
• Update Time: 2025-04-18

1H-Imidazole-4-carboxamide,5-amino-N,1-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxamide,5-amino-N,1-dimethyl-
• Imidazole-4-carboxamide, 5-amino-N,1-dimethyl- (6CI)
• 101080-49-3
• 5-Amino-N,1-dimethyl-1H-imidazole-4-carboxamide
• SCHEMBL26348723

• Inchi： 1S/C6H10N4O/c1-8-6(11)4-5(7)10(2)3-9-4/h3H,7H2,1-2H3,(H,8,11)
• InChI Key： GNYHYGWMRNJGOD-UHFFFAOYSA-N
• SMILES： O=C(C1=C(N)N(C)C=N1)NC

Computed Properties

• Exact Mass: 154.085
• Monoisotopic Mass: 154.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.9A^2
• XLogP3: -0.2